1-Heptene, 3-methoxy-

• CAS RN: 14093-58-4
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 3-methoxyhept-1-ene
• InChI: InChI=1S/C8H16O/c1-4-6-7-8(5-2)9-3/h5,8H,2,4,6-7H2,1,3H3
• InChI Key: IAWBTGWBVHANJP-UHFFFAOYSA-N
• SMILES: CCCCC(C=C)OC

Description

1-Heptene, 3-methoxy- is a chemical compound that belongs to the class of organic compounds known as alkenes. It is a colorless liquid that is insoluble in water but soluble in organic solvents. This compound is widely used in scientific research due to its unique properties and applications.

Mechanism Of Action

The mechanism of action of 1-Heptene, 3-methoxy- is not fully understood. However, it is believed to act as a nucleophile in organic reactions, which means that it can donate a pair of electrons to another molecule. This property makes it a useful reagent in many organic synthesis reactions.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of 1-Heptene, 3-methoxy-. However, it has been reported to have low toxicity and is generally considered safe to handle in a laboratory setting. It is important to note that this compound should not be ingested or inhaled, as it may cause irritation to the respiratory system.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-Heptene, 3-methoxy- in lab experiments is its high purity and stability. This compound is readily available in the market and can be easily synthesized in the laboratory. However, its limited solubility in water may pose a challenge in some experiments, and its high boiling point may require the use of specialized equipment.

Future Directions

There are several future directions for the use of 1-Heptene, 3-methoxy- in scientific research. One potential application is in the development of new drugs and pharmaceuticals. This compound has been shown to have antimicrobial and antifungal properties, which may be useful in the treatment of various diseases. In addition, further research is needed to understand the mechanism of action of this compound and its potential applications in organic synthesis reactions.
Conclusion:
In conclusion, 1-Heptene, 3-methoxy- is a useful compound in scientific research due to its unique properties and applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of study.

Synthesis Methods

The synthesis of 1-Heptene, 3-methoxy- can be achieved through the reaction of 3-methoxy-1-heptyne with hydrogen gas in the presence of a palladium catalyst. This method is known as hydrogenation and is commonly used in the chemical industry to produce various organic compounds. The purity of the final product can be improved through distillation or chromatography techniques.

Scientific Research Applications

1-Heptene, 3-methoxy- has various applications in scientific research. It is commonly used as a reagent in organic synthesis reactions, such as the synthesis of alcohols, ketones, and carboxylic acids. This compound is also used in the production of perfumes and flavorings due to its pleasant odor. In addition, 1-Heptene, 3-methoxy- is used in the development of new drugs and pharmaceuticals.